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Compound of Interest

Compound Name: Piperonylonitrile

Cat. No.: B116396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Piperonylonitrile, also known as 3,4-(Methylenedioxy)benzonitrile or 1,3-Benzodioxole-5-

carbonitrile, is a versatile organic compound with significant applications in various industries,

including the synthesis of agrochemicals and the formulation of fragrances.[1] Its unique

chemical structure and physical properties make it a compound of interest for researchers and

professionals in drug development and material science. This technical guide provides an in-

depth overview of the core physical characteristics of piperonylonitrile, supported by

experimental protocols and logical workflow diagrams.

Molecular and Physical Properties
The fundamental physical and chemical properties of piperonylonitrile are summarized in the

tables below. These values have been compiled from various sources and represent a

consensus of reported data. It is important to note that some values, particularly boiling point,

density, and refractive index, are often estimated and may vary slightly between different

sources.

Table 1: General and Molecular Properties of
Piperonylonitrile
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Property Value Source(s)

Chemical Name Piperonylonitrile [2]

Synonyms

3,4-

(Methylenedioxy)benzonitrile,

1,3-Benzodioxole-5-

carbonitrile

[1][3][4]

CAS Number 4421-09-4 [1][2][3]

Molecular Formula C₈H₅NO₂ [1][2][3]

Molecular Weight 147.13 g/mol [1][2][3]

Appearance

White to light red/green or

beige crystalline powder or

needles

[1][3][5]

Purity ≥ 98% (GC) [1][6]

Table 2: Physicochemical Data of Piperonylonitrile
Property Value Source(s)

Melting Point 90 - 97 °C [1][3][7]

Boiling Point
257.3 - 267.22 °C (at 760

mmHg)
[3]

Density ~1.3 g/cm³ (estimate) [3]

Flash Point 115.4 °C [3][4][8]

Vapor Pressure 0.0146 mmHg at 25°C [3][4]

Refractive Index ~1.55 - 1.60 (estimate) [3]

Solubility

Soluble in Dichloromethane,

Ethyl Acetate, Methanol.[3][4]

[5][9] Insoluble in water.[10]

Storage
Store at room temperature in a

dry, sealed container.[1][3]
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Experimental Protocols
The following sections detail standardized laboratory methodologies for determining the key

physical properties of piperonylonitrile. These protocols are based on general organic

chemistry principles and can be adapted for specific laboratory settings.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

(typically 0.5-1°C) is characteristic of a pure compound.

Methodology:

Sample Preparation: A small amount of finely powdered piperonylonitrile is packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a melting point apparatus

(e.g., a Thiele tube with heating oil or an automated digital instrument).

Heating: The apparatus is heated gradually, with the rate of temperature increase slowed to

1-2°C per minute as the expected melting point is approached.

Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the last solid crystal disappears (completion of melting) are recorded.

This range represents the melting point of the sample.

Determination of Boiling Point
The boiling point is determined at a specific atmospheric pressure and is a characteristic

physical constant for a pure liquid. Since piperonylonitrile is a solid at room temperature, this

protocol applies to its molten state.

Methodology:

Sample Preparation: A small quantity (a few milliliters) of molten piperonylonitrile is placed

in a small test tube or fusion tube.
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Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

sample.

Heating: The test tube assembly, along with a thermometer, is heated in a suitable apparatus

(e.g., an oil bath or an aluminum block heater). The heating should be slow and uniform.

Observation: As the liquid heats, air trapped in the capillary tube will expand and exit as

bubbles. The temperature at which a rapid and continuous stream of bubbles emerges from

the capillary tip is recorded as the boiling point. This occurs when the vapor pressure of the

liquid equals the external pressure.

Determination of Solubility
Understanding the solubility of a compound is crucial for its application in various formulations

and reactions.

Methodology:

Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol,

dichloromethane, hexane) should be selected for testing.

Sample Preparation: A small, accurately weighed amount of piperonylonitrile (e.g., 10 mg)

is placed into a test tube.

Solvent Addition: A measured volume of the selected solvent (e.g., 1 mL) is added to the test

tube.

Mixing and Observation: The mixture is agitated vigorously (e.g., using a vortex mixer) for a

set period (e.g., 1 minute). The sample is then visually inspected to determine if it has

completely dissolved. If the solid is no longer visible, the compound is considered soluble in

that solvent under the tested conditions. If the solid remains, it is considered insoluble or

sparingly soluble.

Logical Workflow and Synthesis Pathway
Piperonylonitrile serves as a key intermediate in the synthesis of various commercially

important compounds. One such example is its potential role in the synthesis of piperonyl
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butoxide, a common synergist in insecticides. The following diagram illustrates a logical

workflow for a plausible synthesis route.

Starting Material Intermediate Synthesis Reduction Potential Final Product

Heliotropin Piperonylonitrile

Reaction with
Hydroxylamine HCl &

Dehydration Piperonylamine

Reduction
(e.g., with H2/Catalyst) Piperonyl Butoxide Precursor

Further Synthetic Steps
(e.g., Etherification)

Click to download full resolution via product page

Caption: A simplified workflow illustrating the synthesis of a piperonyl butoxide precursor from

heliotropin, with piperonylonitrile as a key intermediate.

Conclusion
This technical guide provides a comprehensive overview of the essential physical

characteristics of piperonylonitrile, tailored for a scientific audience. The tabulated data offers

a quick reference for its properties, while the detailed experimental protocols provide a

foundation for laboratory investigation. The illustrative workflow highlights its significance as a

synthetic intermediate. This information is intended to support further research and

development involving this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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